Cas no 1245643-16-6 (4-(Difluoromethyl)bicyclo[2.2.2]octan-1-amine)

• Product Name: 4-(Difluoromethyl)bicyclo[2.2.2]octan-1-amine
• CAS No: 1245643-16-6
• MF: C₉H₁₅F₂N
• MW: 175.218909502029
• MDL: MFCD18374522
• CID: 1082494
• PubChem ID: 53429222
• Update Time: 2025-05-22

4-(Difluoromethyl)bicyclo[2.2.2]octan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)bicyclo[2.2.2]octan-1-amine
• 1-(difluoromethyl)bicyclo[2.2.2]octan-4-amine
• 4-(difluoromethyl)-Bicyclo[2.2.2]octan-1-amine
• 4-Difluoromethyl-bicyclo[2.2.2]oct-1-ylamine
• CS-0184330
• SCHEMBL2823621
• AT34628
• DB-011240
• EN300-734926
• 1245643-16-6
• Bicyclo[2.2.2]octan-1-amine, 4-(difluoromethyl)-
• DTXSID80700096

• MDL： MFCD18374522
• Inchi： 1S/C9H15F2N/c10-7(11)8-1-4-9(12,5-2-8)6-3-8/h7H,1-6,12H2
• InChI Key： UCZUVCWTOKXZTK-UHFFFAOYSA-N
• SMILES： FC(C12CCC(CC1)(CC2)N)F

Computed Properties

• Exact Mass: 175.11725581g/mol
• Monoisotopic Mass: 175.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 4-(Difluoromethyl)bicyclo[2.2.2]octan-1-amine

Exploring the Properties and Applications of 4-(Difluoromethyl)bicyclo[2.2.2]octan-1-amine (CAS No. 1245643-16-6)

The compound 4-(Difluoromethyl)bicyclo[2.2.2]octan-1-amine (CAS No. 1245643-16-6) is a highly specialized organic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its unique bicyclo[2.2.2]octane scaffold, combined with the difluoromethyl functional group, makes it a valuable building block for drug discovery and material science applications. Researchers are particularly intrigued by its potential to modulate biological activity due to the strategic placement of fluorine atoms, which can enhance metabolic stability and bioavailability.

One of the most frequently searched questions in scientific databases revolves around the synthesis of 4-(Difluoromethyl)bicyclo[2.2.2]octan-1-amine. This compound is typically synthesized through multi-step organic reactions, including cyclization and fluorination processes. The CAS No. 1245643-16-6 serves as a critical identifier for researchers looking to procure or study this compound. Its structural complexity and the presence of fluorine atoms make it a subject of interest for those exploring fluorinated organic compounds, a hot topic in modern medicinal chemistry due to their ability to improve drug-like properties.

In the context of drug discovery, 4-(Difluoromethyl)bicyclo[2.2.2]octan-1-amine is often investigated for its potential as a pharmacophore. The bicyclo[2.2.2]octane core provides rigidity, which can be advantageous in designing molecules with specific three-dimensional shapes. This is particularly relevant in the development of central nervous system (CNS) therapeutics, where molecular rigidity can influence blood-brain barrier penetration. Additionally, the difluoromethyl group is known to act as a bioisostere for other functional groups, further expanding its utility in structure-activity relationship (SAR) studies.

Another area of growing interest is the application of 4-(Difluoromethyl)bicyclo[2.2.2]octan-1-amine in agrochemicals. Fluorinated compounds are increasingly used in crop protection due to their ability to resist degradation and enhance efficacy. The CAS No. 1245643-16-6 is often cited in patents related to herbicides and pesticides, where its structural features contribute to improved target binding and environmental stability. This aligns with the broader trend of sustainable agriculture, where researchers seek compounds with lower environmental impact.

From a material science perspective, the bicyclo[2.2.2]octane framework offers interesting possibilities for designing high-performance polymers. The incorporation of fluorine atoms can impart thermal stability and chemical resistance, making such materials suitable for demanding applications. The difluoromethyl moiety also introduces polarity, which can be leveraged in the development of advanced coatings and electronic materials. These aspects are frequently explored in academic and industrial research, as evidenced by the rising number of publications referencing CAS No. 1245643-16-6.

For those searching for suppliers of 4-(Difluoromethyl)bicyclo[2.2.2]octan-1-amine, it is essential to verify the compound's purity and provenance. Reputable chemical suppliers often provide detailed analytical data, including HPLC and NMR spectra, to ensure quality. The CAS No. 1245643-16-6 is a crucial reference for procurement, as it eliminates ambiguity in chemical identification. This is particularly important for researchers working on high-throughput screening or combinatorial chemistry, where precise compound characterization is paramount.

In summary, 4-(Difluoromethyl)bicyclo[2.2.2]octan-1-amine (CAS No. 1245643-16-6) is a versatile compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features, including the bicyclo[2.2.2]octane core and difluoromethyl group, make it a valuable tool for researchers aiming to innovate in these fields. As the demand for fluorinated compounds continues to grow, this molecule is likely to remain a focal point of scientific inquiry and industrial development.